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Compound of Interest

Compound Name: 1H-indol-4-ol

Cat. No.: B018505

A Technical Guide to the Physical Properties of
1H-indol-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1H-
indol-4-ol, also known as 4-hydroxyindole. The information presented herein is intended to
support research, development, and quality control activities involving this compound. All

guantitative data is summarized for clarity, and generalized experimental protocols are provided
for the determination of melting point and solubility.

Core Physical Properties

1H-indol-4-ol is a solid, crystalline compound at room temperature. The key physical
properties are summarized in the table below.
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Property Value Source(s)
Melting Point 97-99 °C [1][21[3][4][5]
Solubility

in Water Slightly soluble [1112]131[4]

in Methanol Slightly soluble [11121[3]

in DMSO Slightly soluble [1][2][3]

in Acetone Soluble [4]

Experimental Protocols

While specific experimental data for the determination of 1H-indol-4-ol's physical properties is
not readily available in the public domain, standardized methods for organic compounds are
applicable. The following sections detail generalized protocols for determining melting point and
solubility.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting
range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to lower
and broaden the melting range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 1H-indol-4-ol is packed into a
capillary tube, sealed at one end, to a height of 1-2 mm.[2][3]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[2] This assembly is then placed in a heating apparatus,
such as a Thiele tube containing mineral oil or a modern digital melting point apparatus.[2]

e Heating: The sample is heated gradually, with constant stirring if using an oil bath to ensure
uniform temperature distribution.[2] An initial rapid heating can be performed to determine an
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approximate melting point. Subsequently, a new sample is heated slowly (approximately 2°C
per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal disappears is
recorded as the end of the melting range.[3]

Purity Assessment: A narrow melting range (e.g., 97-98°C) suggests high purity, whereas a
broad range (e.g., 94-98°C) would indicate the presence of impurities.

Solubility Assessment

Determining the solubility of a compound in various solvents is essential for purification,

formulation, and biological testing.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of 1H-indol-4-ol (e.g., 0.1 g) is placed in a
test tube.[1]

Solvent Addition: A measured volume of the desired solvent (e.g., 3 mL of water) is added to
the test tube in portions, with vigorous shaking after each addition.[1]

Observation: The compound is classified as "soluble" if it completely dissolves to form a
clear solution. It is "slightly soluble" if partial dissolution occurs, and "insoluble" if the solid
remains unchanged.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities,
such as water, methanol, and dimethyl sulfoxide (DMSO), to establish a solubility profile. For
a more comprehensive analysis, solubility in acidic (e.g., 5% HCI) and basic (e.g., 5%
NaOH) aqueous solutions can also be tested to understand the compound's acidic or basic
nature.[1][4]

Synthesis Pathway of 1H-indol-4-ol

A common synthetic route to 4-hydroxyindoles involves the cyclization of appropriately

substituted anilines. The following diagram illustrates a generalized synthetic pathway.
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Caption: Generalized synthesis pathway for 1H-indol-4-ol.

Logical Workflow for Physical Property
Determination

The determination of the physical properties of a chemical compound like 1H-indol-4-ol follows
a logical progression to ensure accurate characterization and assessment of purity.
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Caption: Logical workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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